Cas no 3271-01-0 (Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)-)

• Product Name: Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)-
• CAS No: 3271-01-0
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• CID: 295306
• PubChem ID: 2762434
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)-
• 4-Amino-N-(5-ethyl-2-pyrimidinyl)benzenesulfonamide
• 5-ETHYLSULFADIAZINE
• 4-amino-N-(5-ethylpyrimidin-2-yl)benzenesulfonamide
• BT 402
• N1-(5-Ethyl-2-pyrimidinyl)-sulfanilamide
• 3271-01-0
• 5-Athylsulfadiazin
• FT-0620383
• DTXSID10876819
• 4-Amino-N-(5-ethylpyrimidine-2-yl)benzenesulfonamide

• Inchi： 1S/C12H14N4O2S/c1-2-9-7-14-12(15-8-9)16-19(17,18)11-5-3-10(13)4-6-11/h3-8H,2,13H2,1H3,(H,14,15,16)
• InChI Key： XVYRUUWBRCOGRJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1N=CC(=CN=1)CC)(=O)=O

Computed Properties

• Exact Mass: 278.08392
• Monoisotopic Mass: 278.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 520.9°Cat760mmHg
• Flash Point: 268.9°C
• Refractive Index: 1.643
• PSA: 97.97